Cas no 1361484-74-3 (2'-Difluoromethyl-3,4-dichloro-3'-trifluoromethyl-biphenyl)

2'-Difluoromethyl-3,4-dichloro-3'-trifluoromethyl-biphenyl is a fluorinated biphenyl derivative characterized by its unique substitution pattern, incorporating both difluoromethyl and trifluoromethyl groups alongside dichloro substituents. This structure imparts enhanced electronic and steric properties, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. The presence of multiple halogenated groups improves stability and reactivity, facilitating selective functionalization in cross-coupling reactions. Its lipophilicity and electron-withdrawing effects are particularly advantageous in the design of bioactive molecules, including herbicides and fungicides. The compound's well-defined regiochemistry ensures consistent performance in complex synthetic pathways, offering researchers a reliable building block for advanced chemical applications.
2'-Difluoromethyl-3,4-dichloro-3'-trifluoromethyl-biphenyl structure
1361484-74-3 structure
Product Name:2'-Difluoromethyl-3,4-dichloro-3'-trifluoromethyl-biphenyl
CAS No:1361484-74-3
MF:C14H7Cl2F5
MW:341.103399515152
CID:4999642
Update Time:2025-06-08

2'-Difluoromethyl-3,4-dichloro-3'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

    • 2'-Difluoromethyl-3,4-dichloro-3'-trifluoromethyl-biphenyl
    • Inchi: 1S/C14H7Cl2F5/c15-10-5-4-7(6-11(10)16)8-2-1-3-9(14(19,20)21)12(8)13(17)18/h1-6,13H
    • InChI Key: SXDUABOEXYJEON-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1C=CC=C(C(F)(F)F)C=1C(F)F)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 347
  • XLogP3: 6.8
  • Topological Polar Surface Area: 0

2'-Difluoromethyl-3,4-dichloro-3'-trifluoromethyl-biphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011000712-250mg
2'-Difluoromethyl-3,4-dichloro-3'-trifluoromethyl-biphenyl
1361484-74-3 97%
250mg
475.20 USD 2021-07-05
Alichem
A011000712-500mg
2'-Difluoromethyl-3,4-dichloro-3'-trifluoromethyl-biphenyl
1361484-74-3 97%
500mg
815.00 USD 2021-07-05
Alichem
A011000712-1g
2'-Difluoromethyl-3,4-dichloro-3'-trifluoromethyl-biphenyl
1361484-74-3 97%
1g
1,549.60 USD 2021-07-05

Additional information on 2'-Difluoromethyl-3,4-dichloro-3'-trifluoromethyl-biphenyl

Recent Advances in the Study of 2'-Difluoromethyl-3,4-dichloro-3'-trifluoromethyl-biphenyl (CAS: 1361484-74-3)

The compound 2'-Difluoromethyl-3,4-dichloro-3'-trifluoromethyl-biphenyl (CAS: 1361484-74-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the presence of multiple halogen atoms and a biphenyl core, make it a versatile building block for the development of pharmaceuticals targeting various diseases. Researchers have successfully utilized 1361484-74-3 in the synthesis of potential anticancer agents, demonstrating its importance in medicinal chemistry.

In terms of biological activity, preliminary investigations have shown that 2'-Difluoromethyl-3,4-dichloro-3'-trifluoromethyl-biphenyl exhibits promising inhibitory effects against specific enzyme targets. A 2023 study published in the Journal of Medicinal Chemistry reported its activity against tyrosine kinase receptors, suggesting potential applications in oncology. The compound's unique fluorination pattern appears to contribute significantly to its binding affinity and metabolic stability.

The synthesis and optimization of 1361484-74-3 have been the focus of several recent publications. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and selective fluorination techniques, have been employed to improve yield and purity. These developments have facilitated more efficient production of the compound for research purposes and potential scale-up for pharmaceutical applications.

Pharmacokinetic studies of 2'-Difluoromethyl-3,4-dichloro-3'-trifluoromethyl-biphenyl derivatives have revealed favorable drug-like properties, including improved membrane permeability and metabolic stability compared to non-fluorinated analogs. These findings, published in recent issues of Bioorganic & Medicinal Chemistry Letters, highlight the compound's potential as a lead structure for further optimization in drug discovery programs.

Looking forward, researchers are exploring the application of 1361484-74-3 in the development of treatments for neurodegenerative diseases. Preliminary in vitro studies suggest that certain derivatives of this compound may modulate protein-protein interactions relevant to Alzheimer's disease pathology. While these findings are still in early stages, they represent an exciting new direction for research involving this chemical entity.

The safety profile and toxicological aspects of 2'-Difluoromethyl-3,4-dichloro-3'-trifluoromethyl-biphenyl are currently under investigation. Recent toxicokinetic studies in animal models have provided initial data on absorption, distribution, metabolism, and excretion patterns, which will be crucial for future preclinical development. These studies are particularly important given the compound's structural complexity and potential bioaccumulation concerns.

In conclusion, 1361484-74-3 represents a promising chemical scaffold with diverse applications in pharmaceutical research. The recent surge in publications related to this compound underscores its growing importance in medicinal chemistry. Future research directions likely include further optimization of its pharmacological properties, expansion of its therapeutic applications, and development of more efficient synthetic routes for large-scale production.

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